Cas no 2228750-72-7 (3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228750-72-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6376557
• PubChem ID: 165791091
• Update Time: 2025-10-10

3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• 2228750-72-7
• EN300-1729380

• Inchi： 1S/C10H13N3O2/c1-2-13-6-7(5-12-13)10(9(14)15)3-8(11)4-10/h2,5-6,8H,1,3-4,11H2,(H,14,15)
• InChI Key： QBIFERLBFRCONA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(C=C)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(1-Ethenyl-1H-Pyrazol-4-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228750-72-7) is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound, often abbreviated as AEC acid, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

AEC acid is characterized by its cyclobutane ring, which is a four-membered ring structure known for its inherent strain and reactivity. The presence of an amino group (-NH₂) and a pyrazole ring further enhances its chemical versatility. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it a valuable component in drug design. The ethenyl group (-CH₂CH₂-) attached to the pyrazole ring adds flexibility to the molecule, potentially influencing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of AEC acid through various routes. One notable method involves the cyclization of appropriately substituted precursors under controlled conditions. This approach not only ensures high yields but also allows for fine-tuning of the molecule's substituents to optimize its biological activity. Researchers have also explored the use of microwave-assisted synthesis and catalytic techniques to streamline the production process, making AEC acid more accessible for large-scale studies.

The biological activity of AEC acid has been extensively studied, particularly in the context of its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and apoptosis. For instance, AEC acid has shown promise as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, its antioxidant properties make it a candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases.

One of the most exciting developments involving AEC acid is its potential application in cancer therapy. Recent research has revealed that AEC acid can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways. Moreover, it has been found to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to treatment. These findings underscore the compound's potential as a combination therapy agent in oncology.

In terms of pharmacokinetics, AEC acid exhibits favorable absorption and bioavailability profiles, which are critical for its therapeutic utility. Studies conducted in animal models have shown that AEC acid can be effectively administered via oral or parenteral routes, with minimal systemic toxicity at therapeutic doses. These characteristics make it an attractive candidate for further clinical development.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying AEC acid's biological effects. Ongoing studies are focused on identifying key molecular targets and understanding the structural determinants of its activity. Additionally, efforts are being made to optimize its pharmacokinetic properties through chemical modification and formulation strategies.

In conclusion, 3-amino-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228750-72-7) represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methods and biological insights, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.